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Compound of Interest

Compound Name: 12-Hydroxystearic acid-d5

Cat. No.: B1401481 Get Quote

An In-depth Technical Guide to 12-
Hydroxystearic Acid-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 12-Hydroxystearic acid-d5. It is intended to be a resource for professionals in

research, science, and drug development who are working with or investigating this compound.

Introduction
12-Hydroxystearic acid-d5 is the deuterium-labeled form of 12-Hydroxystearic acid (12-HSA).

[1] 12-HSA is a saturated hydroxy fatty acid, typically appearing as a waxy, cream-colored, and

odorless compound in powder or flake form.[2][3] It is derived from the hydrolysis of

hydrogenated castor oil.[4][5] The defining feature of its molecular structure is a hydroxyl group

at the 12th carbon of the stearic acid chain.[6][7] This structure gives it unique properties,

making it valuable in various industrial applications, including the production of lubricants,

cosmetics, and coatings.[2][4][8]

The deuterated variant, 12-Hydroxystearic acid-d5, incorporates stable heavy isotopes of

hydrogen.[1] Such isotopic labeling is primarily used for tracer studies and for quantitative

analysis during drug development processes, as deuterium substitution can potentially

influence the pharmacokinetic and metabolic profiles of drug candidates.[1]
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Relationship between 12-HSA and 12-HSA-d5
The fundamental relationship between 12-Hydroxystearic acid and its deuterated form is the

substitution of five hydrogen atoms with deuterium atoms. This modification is key for isotopic

tracing and metabolic studies.

12-Hydroxystearic Acid (12-HSA)
C18H36O3

Isotopic Labeling

12-Hydroxystearic Acid-d5 (12-HSA-d5)
C18H31D5O3

Primary Difference:
Increased Molecular Weight

Used as a tracer in metabolic studies

Key Characteristic

Click to download full resolution via product page

Figure 1: Isotopic relationship between 12-HSA and its deuterated form.

Physical Properties
The physical properties of 12-Hydroxystearic acid-d5 are nearly identical to those of its non-

deuterated counterpart, with the exception of molecular weight. The data presented below is for

12-Hydroxystearic acid.
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Property Value Source

Appearance

White to cream-colored flakes,

powder, or waxy solid.[3][4][5]

[6][9]

Visual

Melting Point 72 - 76 °C[4], 74 - 81 °C[9] Capillary Tube Method[5]

Boiling Point No data available.[9] -

Solubility

Insoluble in water.[4][6]

Soluble in organic solvents like

ethanol, ether, DMSO,

dimethyl formamide, and

chloroform.[2][6][10]

Solubility Test

Flash Point 210 - 294 °C[11] Cleveland Open Cup (COC)

Decomposition Temp > 200°C[12] Thermal Analysis

Chemical Properties and Identifiers
This table summarizes the key chemical identifiers and properties for both 12-Hydroxystearic

acid and its deuterated form.
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Property 12-Hydroxystearic Acid 12-Hydroxystearic Acid-d5

Molecular Formula C18H36O3[4][6][7][13][14] C18H31D5O3

Molecular Weight 300.48 g/mol [14] Approx. 305.51 g/mol

CAS Number 106-14-9[4][6][7][12] Not specified

IUPAC Name
12-hydroxyoctadecanoic

acid[7][13]

12-hydroxyoctadecanoic-d5

acid

Acid Value 175 – 185 mg KOH/g[4] Not specified

Iodine Value ≤ 3 mg I2/g[4] Not specified

Hydroxyl Value ≥ 153 mg KOH/g[4] Not specified

Saponification Value 184 – 192 mg KOH/g[4] Not specified

Chemical Stability
Stable under normal storage

conditions.[11][15]
Assumed stable

Experimental Protocols
a) Production of 12-Hydroxystearic Acid:

The manufacturing process for 12-HSA is a multi-step chemical conversion starting from a

natural oil.[8]

Starting Material: Castor oil, which is rich in ricinoleic acid (approximately 85%).[8]

Step 1: Hydrogenation: The double bonds within the ricinoleic acid molecules in castor oil are

saturated with hydrogen. This process converts the unsaturated fatty acid into a stable,

saturated structure.[8]

Step 2: Hydrolysis: The hydrogenated castor oil is then hydrolyzed. This step breaks the

ester bonds, separating the fatty acids from the glycerol backbone.[5]

Step 3: Fractionation and Purification: The resulting mixture undergoes fractionation to

isolate the 12-Hydroxystearic acid from other components.[8] Following separation, a

purification process yields the final high-purity 12-HSA product.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://bisleyinternational.com/wp-content/uploads/2021/08/12-Hydroxystearic-Acid-TDS.pdf
https://cymitquimica.com/cas/106-14-9/
https://pubchem.ncbi.nlm.nih.gov/compound/12-Hydroxystearic-acid
https://www.thermofisher.com/order/catalog/product/A17347.06
https://webbook.nist.gov/cgi/cbook.cgi?ID=C106-14-9&Type=IR-SPEC&Index=0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C106-14-9&Type=IR-SPEC&Index=0
https://bisleyinternational.com/wp-content/uploads/2021/08/12-Hydroxystearic-Acid-TDS.pdf
https://cymitquimica.com/cas/106-14-9/
https://pubchem.ncbi.nlm.nih.gov/compound/12-Hydroxystearic-acid
http://www.penpet.es/upload/pdf/chemie/hydroxy/MSDS-12-Hydroxy-Stearic-Acid-english.PDF
https://pubchem.ncbi.nlm.nih.gov/compound/12-Hydroxystearic-acid
https://www.thermofisher.com/order/catalog/product/A17347.06
https://bisleyinternational.com/wp-content/uploads/2021/08/12-Hydroxystearic-Acid-TDS.pdf
https://bisleyinternational.com/wp-content/uploads/2021/08/12-Hydroxystearic-Acid-TDS.pdf
https://bisleyinternational.com/wp-content/uploads/2021/08/12-Hydroxystearic-Acid-TDS.pdf
https://bisleyinternational.com/wp-content/uploads/2021/08/12-Hydroxystearic-Acid-TDS.pdf
https://redox.com/wp-content/sds/1733.pdf
https://www.acme-hardesty.com/wp-content/uploads/12-Hydroxy-Stearic-Acid-SDS.pdf
https://chempri.com/en/product/12-hydroxystearic-acid
https://chempri.com/en/product/12-hydroxystearic-acid
https://chempri.com/en/product/12-hydroxystearic-acid
https://2017erp.com/app/webroot/download/product_techds_pdf/106-14-9_3.pdf
https://chempri.com/en/product/12-hydroxystearic-acid
https://chempri.com/en/product/12-hydroxystearic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1401481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Production Workflow
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Figure 2: Production workflow of 12-Hydroxystearic Acid from Castor Oil.

b) Analytical Laboratory Methods:

Thin-Layer Chromatography (TLC): Positional isomers of hydroxy fatty acids, such as 12-

hydroxystearic acid (as methyl esters), can be separated and identified using two-

dimensional thin-layer chromatography.[7]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a standard method for the

analysis and identification of 12-HSA.[7]

Solubility Testing: To prepare a stock solution, 12-hydroxystearic acid can be dissolved in

organic solvents like ethanol, DMSO, or dimethyl formamide to a concentration of

approximately 10 mg/ml. The solvent should be purged with an inert gas.[10]

Safety and Handling
General Handling: Handle in a well-ventilated area, avoiding dust formation.[11][16] Use

personal protective equipment, including gloves and safety glasses.[11][16]

Stability: The compound is stable under normal handling and storage conditions.[11][15] It is

incompatible with strong oxidizing agents and strong alkaline substances.[11]

Storage: Store in a dry, cool place away from direct sunlight and heat in a tightly sealed

container.[4][16]
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Toxicity: It is considered a non-toxic and non-hazardous material.[4][5] The oral LD50 in rats

is estimated to be greater than 5000 mg/kg based on similar products.[17]

This guide provides foundational technical data for 12-Hydroxystearic acid-d5. For specific

applications, further empirical testing is always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What are the physical and chemical properties of 12-
Hydroxystearic acid-d5?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1401481#what-are-the-physical-and-chemical-
properties-of-12-hydroxystearic-acid-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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